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Compound of Interest

Compound Name: (R)-5-Bromo Naproxen

Cat. No.: B139409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of (R)-5-Bromo Naproxen. Due to the limited availability of specific data for this

compound, the following guidelines are based on information for the parent compound,

Naproxen, as well as general best practices for the handling of brominated aromatic

compounds and chiral reagents.

Chemical and Physical Properties
(R)-5-Bromo Naproxen is a brominated derivative of the non-steroidal anti-inflammatory drug

(NSAID) Naproxen. The introduction of a bromine atom can alter the compound's chemical

reactivity, stability, and biological activity.
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Property Data Source

Molecular Formula C₁₄H₁₃BrO₃ [1][2]

Molecular Weight 309.16 g/mol [1][2]

Appearance
Likely a solid, crystalline

powder (based on Naproxen)
[3]

Solubility

Expected to have low solubility

in water and be soluble in

organic solvents like methanol

and ethanol (based on

Naproxen)

[3]

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and stability of (R)-5-Bromo Naproxen. The

following conditions are recommended based on data from related compounds and general

laboratory best practices.[4][5]
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Parameter Recommended Condition Rationale and Remarks

Temperature 2-8°C (Refrigerated)

To minimize potential

degradation. A related

compound, Naproxen Sodium,

is recommended to be kept

refrigerated to maintain quality.

[6] For less sensitive

applications, storage at a

controlled room temperature

(20-25°C) in a dry area may be

acceptable for short periods.[1]

Light Protect from light

The parent compound,

Naproxen, is known to be light-

sensitive.[2] Store in amber

vials or in a light-proof

secondary container.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen)

Brominated aromatic

compounds can be reactive.[7]

Storage under inert gas can

prevent degradation due to

oxidation or reaction with

atmospheric moisture.[4]

Container
Tightly sealed, light-resistant

containers

To prevent contamination and

degradation from light,

moisture, and air.[2][4]

Safe Handling Procedures
(R)-5-Bromo Naproxen should be handled with caution, assuming it may possess hazards

similar to or greater than Naproxen and other brominated organic compounds.[8][9]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[8]
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Eye Protection: Safety glasses with side shields or goggles.[8]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling as a powder outside of a fume hood, a respirator may be

necessary to avoid inhalation.

Engineering Controls:

Fume Hood: All handling of the solid compound and preparation of solutions should be

conducted in a well-ventilated chemical fume hood.

Safety Shower and Eyewash Station: Must be readily accessible.[6]

General Handling Precautions:

Avoid inhalation of dust.

Avoid contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols
Receiving and Initial Storage

Upon receipt, visually inspect the container for any damage.

Verify that the compound name and CAS number on the label are correct.

Record the date of receipt on the container.

Place the container in a designated, labeled secondary container.

Store in a refrigerator at 2-8°C, protected from light.

Preparation of Stock Solutions
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Equilibrate the container of (R)-5-Bromo Naproxen to room temperature in a desiccator

before opening to prevent condensation of moisture.

In a chemical fume hood, carefully weigh the desired amount of the compound.

Add the appropriate solvent (e.g., HPLC-grade methanol or ethanol) to the desired final

concentration.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Label the solution clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage, protected from light. For short-term

use, refrigeration at 2-8°C may be sufficient.

Aliquoting
To avoid repeated freeze-thaw cycles of the main stock solution, it is recommended to

prepare single-use aliquots.

Thaw the stock solution and dispense the desired volume into smaller, light-resistant vials.

Store the aliquots at -20°C.
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Optimal Storage Conditions

(R)-5-Bromo Naproxen

Temperature
(2-8°C)

prevents thermal degradation

Light
(Protected)

prevents photodegradation

Atmosphere
(Inert)

prevents oxidation

Container
(Tightly Sealed, Light-Resistant)

prevents contamination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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